molecular formula C7H9N3O2 B8517414 Methyl (5-aminopyrazin-2-yl)acetate

Methyl (5-aminopyrazin-2-yl)acetate

Cat. No.: B8517414
M. Wt: 167.17 g/mol
InChI Key: DZFAXZPPMQNPEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl (5-aminopyrazin-2-yl)acetate is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9N3O2

Molecular Weight

167.17 g/mol

IUPAC Name

methyl 2-(5-aminopyrazin-2-yl)acetate

InChI

InChI=1S/C7H9N3O2/c1-12-7(11)2-5-3-10-6(8)4-9-5/h3-4H,2H2,1H3,(H2,8,10)

InChI Key

DZFAXZPPMQNPEN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CN=C(C=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl {5-[(tert-butoxycarbonyl)amino]pyrazin-2-yl}acetate (0.4811 g) in dioxane (5 mL) was added a 4 M hydrogen chloride dioxane solution (5 mL), followed by stirring overnight. The reaction mixture was concentrated and the obtained crude product was collected by filtration and washed with ethyl acetate. The obtained crude product was dissolved in water, and saturated aqueous sodium bicarbonate and ethyl acetate were added thereto, followed by stirring for 1 hour. Saturated brine was added thereto, followed by extraction with ethyl acetate (10 mL×20 times), and the obtained organic layer was washed with saturated brine, dried using anhydrous magnesium sulfate. After concentration under reduced pressure, methyl (5-aminopyrazin-2-yl)acetate (0.2662 g) was obtained as a pale yellow solid.
Name
methyl {5-[(tert-butoxycarbonyl)amino]pyrazin-2-yl}acetate
Quantity
0.4811 g
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reactant
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5 mL
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5 mL
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brine
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solvent
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